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Compound of Interest

Compound Name: Guanidine, carbonate

Cat. No.: B1580651 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

guanidine carbonate, tailored for research, scientific, and drug development professionals.

Following these procedural steps is critical for ensuring laboratory safety and environmental

protection.

Immediate Safety and Handling
Guanidine carbonate is a hazardous chemical that requires careful handling. It is harmful if

swallowed, causes significant skin and eye irritation, and may lead to respiratory irritation.[1][2]

[3] It is also recognized as being harmful to aquatic life with long-lasting effects.[3][4] Therefore,

adherence to strict safety protocols is mandatory.

Essential Personal Protective Equipment (PPE) includes:

Eye Protection: Chemical safety goggles or glasses.[2][5]

Skin Protection: A lab coat and chemically resistant gloves.[2][5]

Respiratory Protection: A dust respirator, especially in poorly ventilated areas or when

generating dust.[3][5]

Quantitative Safety Data
The following table summarizes key quantitative data for guanidine carbonate, crucial for risk

assessment and handling procedures.
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Parameter Value Species/Condition Reference

Acute Oral Toxicity

(LD50)
350 mg/kg Mouse [1][5]

1045 mg/kg Rat [1][4]

Acute Dermal Toxicity

(LD50)
> 2000 mg/kg Rat [6]

Water Solubility 450 g/L at 20°C [6]

pH 11.2 40 g/L solution [6]

Decomposition

Temperature
197 °C N/A [6]

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the safe disposal of guanidine

carbonate waste, from initial handling to final disposal.

Experimental Protocol: Waste Disposal
Objective: To safely collect, store, and dispose of guanidine carbonate waste in compliance

with safety regulations.

Materials:

Guanidine carbonate waste (solid)

Appropriate PPE (see above)

Sealable, clearly labeled waste container

Shovel or scoop

Soap and water

Access to a designated chemical waste storage area
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Methodology:

Risk Assessment and Preparation:

Before handling, review the Safety Data Sheet (SDS).

Ensure the work area is well-ventilated to minimize dust inhalation.[5]

Don all required PPE, including safety goggles, gloves, a lab coat, and a dust respirator.[3]

[5]

Waste Collection and Containment:

For spills or unused product, carefully collect the solid material.

Use a shovel or appropriate tools to transfer the waste into a designated container.[5]

Crucially, perform this step without creating dust.[2][7]

Securely seal the container to prevent leakage or spillage.

Labeling and Temporary Storage:

Clearly label the waste container with "Guanidine Carbonate Waste" and appropriate

hazard symbols (e.g., Harmful, Irritant).

Store the sealed container in a cool, dry, and well-ventilated designated chemical waste

area.[5]

Ensure the storage location is away from incompatible materials, specifically strong

oxidizing agents and strong acids.[1][8][9]

Professional Disposal:

The primary and recommended method of disposal is through a licensed professional

waste disposal company.[2][10]
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Contact your institution's Environmental Health and Safety (EHS) office to arrange for

pickup.

Never dispose of guanidine carbonate down the drain, as it is harmful to aquatic life.[2][4]

Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[8]

Decontamination:

After collecting the waste, clean the affected area and any tools used by spreading water

on the contaminated surface and washing with soap and water.[1][5]

Remove and wash contaminated clothing before reuse.[1]

Wash hands thoroughly with soap and water after completing the procedure.[2]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper and safe disposal of guanidine

carbonate.
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Start: Identify Guanidine
Carbonate Waste

Step 1: Wear Full PPE
(Goggles, Gloves, Lab Coat, Respirator)

Step 2: Collect Waste
- Minimize dust generation

- Place in a sealed, compatible container

Step 3: Label Waste Container
- 'Guanidine Carbonate'

- Hazard Symbols (Harmful, Irritant)

Step 4: Temporary Storage
- Cool, dry, well-ventilated area

- Away from acids & oxidizing agents

Step 5: Professional Disposal
- Contact licensed waste disposal service

- Follow local/regional regulations

Step 6: Decontaminate
- Clean spill area and equipment

- Wash hands thoroughly

End: Waste Disposed Safely

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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